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Compound of Interest

Compound Name: Quadrosilan

Cat. No.: B3424072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quadrosilan, also known by its developmental name Cisobitan and chemical name 2,6-cis-

diphenylhexamethylcyclotetrasiloxane, is a synthetic, nonsteroidal estrogen.[1] It has been

investigated as an antigonadotropic agent, particularly in the context of prostate cancer

treatment.[1] Due to its potent biological activity and hazardous properties, strict adherence to

safety protocols during handling and storage is imperative. This document provides detailed

application notes and protocols to ensure the safe utilization of Quadrosilan in a research and

development setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Quadrosilan is presented in the

table below.
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Property Value Reference

CAS Number 33204-76-1 [2][3]

Molecular Formula C18H28O4Si4 [2]

Molecular Weight 420.76 g/mol [3]

Boiling Point 353.9 °C at 760 mmHg [2]

Flash Point 146 °C [2]

Density 1.06 g/cm³ [2]

Hazard Identification and Safety Precautions
Warning: Quadrosilan is classified as a hazardous substance with significant health risks.

GHS Hazard Classifications:

Reproductive Toxicity (H360/H360F): May damage fertility or the unborn child.[4]

Specific Target Organ Toxicity - Repeated Exposure (H372): Causes damage to organs

through prolonged or repeated exposure.[4]

Primary Routes of Exposure: Inhalation, skin contact, eye contact, and ingestion.

Personal Protective Equipment (PPE)
Due to the hazardous nature of Quadrosilan, the following PPE must be worn at all times

when handling the compound:

Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is

recommended, especially when handling the powder form or creating solutions.

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.

Gloves should be inspected before use and disposed of properly after handling.
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Body Protection: A lab coat, buttoned completely, and closed-toe shoes are required. For

larger quantities or in case of a spill, a chemically resistant apron or suit is recommended.

Safe Handling and Storage Protocols
Handling Procedures

Work in a Designated Area: All work with Quadrosilan should be conducted in a designated

area, such as a certified chemical fume hood, to minimize inhalation exposure.

Avoid Dust Formation: When handling the solid form, care should be taken to avoid the

generation of dust.

Use Appropriate Tools: Use spatulas and other non-sparking tools for transferring the solid.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.

Storage Conditions
Container: Store in a tightly sealed, properly labeled container.

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.

Incompatibilities: Avoid storage with strong oxidizing agents.

Security: Due to its hazardous nature, store in a locked cabinet or a restricted access area.

Emergency Procedures
First Aid Measures

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide

oxygen. Seek immediate medical attention.
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Skin Contact: Remove contaminated clothing and wash the affected area with copious

amounts of soap and water for at least 15 minutes. Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Spill Response
Small Spills:

Evacuate non-essential personnel from the area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully sweep up the absorbed material and place it in a sealed, labeled container for

hazardous waste disposal.

Clean the spill area with a suitable decontamination solution, followed by soap and water.

Large Spills:

Evacuate the area immediately and alert others.

Contact your institution's emergency response team.

Do not attempt to clean up a large spill without proper training and equipment.

Experimental Protocols
Note: The following protocols are generalized and should be adapted to specific experimental

needs. A thorough risk assessment should be conducted before any new procedure.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3424072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of a Stock Solution (Example)
Calculate the required mass of Quadrosilan for the desired concentration and volume.

In a chemical fume hood, weigh the Quadrosilan powder using an analytical balance.

Carefully transfer the powder to a volumetric flask.

Add a small amount of the desired solvent (e.g., DMSO, ethanol) to dissolve the powder.

Once dissolved, add the solvent to the final volume.

Cap the flask and invert several times to ensure a homogenous solution.

Transfer the stock solution to a properly labeled storage vial.
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General Experimental Workflow for Quadrosilan
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Caption: General workflow for experiments involving Quadrosilan.
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Simplified Proposed Signaling Pathway of Quadrosilan
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Caption: Proposed mechanism of action of Quadrosilan.

Disposal
All waste materials contaminated with Quadrosilan, including empty containers, used PPE,

and spill cleanup materials, must be disposed of as hazardous waste. Follow your institution's
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and local regulations for hazardous waste disposal. Do not dispose of Quadrosilan down the

drain or in regular trash.

Disclaimer: This document is intended as a guide for the safe handling and storage of

Quadrosilan in a laboratory setting. It is not exhaustive, and all users are responsible for

conducting their own risk assessments and adhering to all applicable safety regulations. A

specific Safety Data Sheet (SDS) for Quadrosilan was not available at the time of writing;

therefore, this information has been synthesized from available data on its hazards and general

safe handling practices for similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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